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Compound of Interest

4-(Fluoromethyl)piperidine
Compound Name:
hydrochloride

Cat. No.: B1290037

In the landscape of medicinal chemistry, the piperidine ring stands out as a "privileged
scaffold"—a molecular framework that frequently appears in successful therapeutic agents due
to its favorable physicochemical properties and ability to present substituents in a well-defined
three-dimensional orientation. Concurrently, the strategic incorporation of fluorine has become
a cornerstone of modern drug design.[1] Fluorine's unique electronic properties can profoundly
influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.

[1][2]

This guide focuses on 4-(Fluoromethyl)piperidine hydrochloride, a chemical entity that
embodies the convergence of these two powerful concepts. As a readily available building
block, it provides researchers and drug development professionals with a tool to introduce a
fluorinated, single-carbon substituent onto a versatile piperidine core. This document serves as
a technical resource, elucidating the compound's properties, its strategic applications,
analytical validation, and essential safety protocols.

Core Compound Identification and Physicochemical
Properties

Accurate identification is the foundation of all scientific work. 4-(Fluoromethyl)piperidine
hydrochloride is uniquely identified by its CAS (Chemical Abstracts Service) number: 787564-
27-6.[3][4][5] Its fundamental properties are summarized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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